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Compound of Interest

Compound Name: 5-Bromo-2-iodobenzotrifluoride

Cat. No.: B1271566

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data, handling procedures, and
emergency protocols for 5-Bromo-2-iodobenzotrifluoride (CAS No. 364-12-5). The
information is compiled to ensure safe laboratory practices for professionals involved in

research and development.

Chemical Identification and Physical Properties

5-Bromo-2-iodobenzotrifluoride is a halogenated aromatic compound with the molecular
formula C7HsBrFsl.[1] It is also known by other names including 4-Bromo-1-iodo-2-
(trifluoromethyl)benzene.[1]

Table 1: Physical and Chemical Properties[1]
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Property Value

Molecular Weight 350.9 g/mol

Exact Mass 350.90 Da

Density 2.2+0.1 g/lcm3

Melting Point 77-78 °C

Boiling Point 238.6 °C at 760 mmHg
Flash Point 98.1+27.3°C
Refractive Index 1.556

XLogP3 4.1

Hazard Identification and GHS Classification

This chemical is classified as hazardous. The GHS classification indicates that it can cause
skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

Table 2: GHS Hazard Classification[1]

Hazard Class Category Hazard Statement

Skin irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye irritation 2 o

irritation
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation

Signal Word: Warning[1]

Pictogram: GHS07 (Exclamation Mark)

Safe Handling and Storage Protocols
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Proper handling and storage are crucial to minimize exposure and ensure laboratory safety.

Handling Procedures

e Ventilation: Handle in a well-ventilated place.[1] Use only outdoors or in a well-ventilated
area.[1]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]
o Skin Protection: Wear protective gloves and suitable protective clothing.[1][2]

o Respiratory Protection: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1] If
ventilation is inadequate, wear respiratory protection.[2]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not eat, drink,
or smoke when using this product.[2]

» Fire Prevention: Use non-sparking tools and prevent fire caused by electrostatic discharge
steam.[1]

Storage Conditions

o Container: Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

e Incompatible Materials: Store apart from foodstuff containers or incompatible materials such
as strong oxidizing agents.[1][2]

o Storage Environment: Refrigerated storage is recommended.[1] The storage area should be
locked up.[1]

Emergency Procedures
First-Aid Measures

Table 3: First-Aid Measures[1]
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Exposure Route

First-Aid Procedure

Inhalation

Remove person to fresh air and keep
comfortable for breathing. Get medical help if

you feel unwell.

Skin Contact

Wash with plenty of water. If skin irritation
occurs, get medical help. Take off contaminated

clothing and wash it before reuse.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person.[2]

Chemical Spill Response

A chemical spill should be handled promptly and safely. The following workflow outlines the

general procedure for a spill of 5-Bromo-2-iodobenzotrifluoride.
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Initial Response

Alert personnel in the area
and evacuate if necessary

\
Assess the spill size and immediate hazards
Minor Spill ajor Spill
Cleanup Procedurd
\ Majdr Spill Response
Don appropriate PPE: Y
- Gloves
- Goggles/Face shield Evacuate the area immediately
- Lab coat

- Respirator (if needed)

\ Y
Contain the spill with inert absorbent material Contact emergency services
(e.g., vermiculite, sand) and EH&S

A

Absorb the spilled material

A

Carefully collect the absorbed material
into a labeled waste container

A

Decontaminate the spill area
with a suitable solvent and then soap and water

Final[Steps
\

Dispose of waste according to
institutional and local regulations

A

Report the incident to the lab supervisor

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 5-Bromo-2-iodobenzotrifluoride.
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Disposal Considerations

Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations, and product characteristics at the time of
disposal.[1]

Toxicological and Ecological Information

Detailed toxicological and ecological studies for 5-Bromo-2-iodobenzotrifluoride are not
readily available in the searched documents. However, based on its GHS classification, it is
known to be an irritant to the skin, eyes, and respiratory system.[1] As with many halogenated
aromatic compounds, release into the environment should be avoided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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